Cas no 151733-96-9 (ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate)

Ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its key structural features include a difluoromethyl group at the 5-position and an ethyl ester at the 4-position, offering versatility as a synthetic intermediate. The difluoromethyl moiety enhances metabolic stability and bioavailability, making it valuable for drug discovery. The ester group provides reactivity for further functionalization, enabling the synthesis of diverse analogs. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and crop protection agents. Its well-defined purity and stability under standard conditions ensure reliable performance in experimental workflows.
ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate structure
151733-96-9 structure
Product Name:ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate
CAS No:151733-96-9
MF:C7H8F2N2O2
MW:190.147428512573
MDL:MFCD11045582
CID:3797435
PubChem ID:16726262
Update Time:2025-10-28

ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-, ethyl ester
    • ETHYL 3-(DIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE
    • Ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate
    • 5-Difluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • SCHEMBL18586420
    • Z1101451158
    • BGA73396
    • SY187934
    • ethyl 3-difluoromethylpyrazole-4-carboxylate
    • 3-(Difluoromethyl)-1h-pyrazole-4-carboxylic acid, ethyl ester
    • AKOS012538057
    • 151733-96-9
    • MFCD11045582
    • WS-02666
    • EN300-69760
    • ethyl5-(difluoromethyl)-1H-pyrazole-4-carboxylate
    • D96360
    • 3-difluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • DB-182836
    • SCHEMBL622895
    • 841-668-0
    • ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate
    • MDL: MFCD11045582
    • Inchi: 1S/C7H8F2N2O2/c1-2-13-7(12)4-3-10-11-5(4)6(8)9/h3,6H,2H2,1H3,(H,10,11)
    • InChI Key: XTHPZTBDQIWSFA-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)OCC)C=NN1)F

Computed Properties

  • Exact Mass: 190.05538383g/mol
  • Monoisotopic Mass: 190.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55Ų

ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E902963-10mg
ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate
151733-96-9
10mg
$ 50.00 2022-06-05
TRC
E902963-50mg
ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate
151733-96-9
50mg
$ 160.00 2022-06-05
TRC
E902963-100mg
ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate
151733-96-9
100mg
$ 250.00 2022-06-05
eNovation Chemicals LLC
Y1210489-100mg
ethyl 3-(difluoromethyl)-1H-pyrazole-4-carboxylate
151733-96-9 97%
100mg
$100 2024-07-21
eNovation Chemicals LLC
Y1210489-250MG
ethyl 3-(difluoromethyl)-1H-pyrazole-4-carboxylate
151733-96-9 97%
250mg
$175 2024-07-21
eNovation Chemicals LLC
Y1210489-500MG
ethyl 3-(difluoromethyl)-1H-pyrazole-4-carboxylate
151733-96-9 97%
500mg
$255 2024-07-21
eNovation Chemicals LLC
Y1210489-1G
ethyl 3-(difluoromethyl)-1H-pyrazole-4-carboxylate
151733-96-9 97%
1g
$350 2024-07-21
eNovation Chemicals LLC
Y1054770-100mg
ETHYL 3-(DIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE
151733-96-9 95%
100mg
$95 2024-06-06
eNovation Chemicals LLC
Y1054770-250mg
ETHYL 3-(DIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE
151733-96-9 95%
250mg
$120 2024-06-06
eNovation Chemicals LLC
Y1054770-1g
ETHYL 3-(DIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE
151733-96-9 95%
1g
$160 2024-06-06
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.